Cas no 2283249-76-1 (2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide)

• Product Name: 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide
• CAS No: 2283249-76-1
• MF: C₈H₁₅ClN₂O₃S
• MW: 254.734299898148
• CID: 5415184
• PubChem ID: 146109255
• Update Time: 2025-05-19

2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575664
• 2283249-76-1
• 2-chloro-N-[2-(pyrrolidine-1-sulfonyl)ethyl]acetamide
• Z2865828144
• 2-Chloro-N-(2-pyrrolidin-1-ylsulfonylethyl)acetamide
• 2-Chloro-N-[2-(1-pyrrolidinylsulfonyl)ethyl]acetamide
• 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide

• Inchi： 1S/C8H15ClN2O3S/c9-7-8(12)10-3-6-15(13,14)11-4-1-2-5-11/h1-7H2,(H,10,12)
• InChI Key： PGVHCSKCFRWAID-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCCC1)(=O)=O)(=O)CCl

Computed Properties

• Exact Mass: 254.0491912g/mol
• Monoisotopic Mass: 254.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide

Professional Introduction to 2-Chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide (CAS No: 2283249-76-1)

2-Chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide, with the CAS number 2283249-76-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and a pyrrolidine-1-sulfonyl moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide consists of an acetamide backbone modified with a chloro group at the second carbon and a pyrrolidine-1-sulfonyl group at the second nitrogen. This configuration imparts specific reactivity and binding properties, making it valuable in medicinal chemistry. The compound's ability to interact with biological targets has been explored in several recent studies, highlighting its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. 2-Chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide has been investigated for its potential role in these areas. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, which are crucial in disease pathogenesis.

One of the most compelling aspects of 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide is its synthetic versatility. The chloro group allows for further functionalization through nucleophilic substitution reactions, while the pyrrolidine-1-sulfonyl moiety can be used to create hydrogen bonds and other non-covalent interactions with biological targets. This makes it an attractive scaffold for designing molecules with high affinity and selectivity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide. Preclinical studies have demonstrated that certain analogs of this compound can inhibit the growth of tumor cells and reduce inflammation. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

Recent advancements in computational chemistry have also contributed to the understanding of how 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide interacts with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in the interaction. These computational approaches have complemented experimental studies and provided valuable insights into the design of more effective derivatives.

The synthesis of 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it determines the reactivity of the subsequent functionalization steps. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

In conclusion, 2-chloro-N-2-(pyrrolidine-1-sulfonyl)ethylacetamide (CAS No: 2283249-76-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it an excellent candidate for developing new therapeutic agents. Continued investigation into its properties and applications will likely lead to groundbreaking advancements in medicine.